Cas no 1880748-74-2 (6-(prop-2-yn-1-yloxy)aminopyridazine-3-carboxylic acid)

• Product Name: 6-(prop-2-yn-1-yloxy)aminopyridazine-3-carboxylic acid
• CAS No: 1880748-74-2
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• CID: 5699897
• PubChem ID: 130623848
• Update Time: 2025-10-29

6-(prop-2-yn-1-yloxy)aminopyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-[(Prop-2-yn-1-yloxy)amino]pyridazine-3-carboxylic acid
• EN300-1449600
• 6-[(Prop-2-yn-1-yloxy)amino]pyridazine-3-carboxylicacid
• 1880748-74-2
• 6-(prop-2-yn-1-yloxy)aminopyridazine-3-carboxylic acid

• Inchi： 1S/C8H7N3O3/c1-2-5-14-11-7-4-3-6(8(12)13)9-10-7/h1,3-4H,5H2,(H,10,11)(H,12,13)
• InChI Key： LXYPAQMGAXFPBQ-UHFFFAOYSA-N
• SMILES： O(CC#C)NC1=CC=C(C(=O)O)N=N1

Computed Properties

• Exact Mass: 193.04874109g/mol
• Monoisotopic Mass: 193.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 84.3Ų

Additional information on 6-(prop-2-yn-1-yloxy)aminopyridazine-3-carboxylic acid

Recent Advances in the Study of 6-(prop-2-yn-1-yloxy)aminopyridazine-3-carboxylic acid (CAS: 1880748-74-2)

The compound 6-(prop-2-yn-1-yloxy)aminopyridazine-3-carboxylic acid (CAS: 1880748-74-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an up-to-date overview of the latest studies involving this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 6-(prop-2-yn-1-yloxy)aminopyridazine-3-carboxylic acid as a versatile building block in the synthesis of novel heterocyclic compounds. Its structural features, including the presence of a pyridazine ring and a propynyloxy group, make it an attractive scaffold for the development of inhibitors targeting various enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of potent kinase inhibitors, showcasing its potential in oncology research.

In addition to its synthetic utility, 6-(prop-2-yn-1-yloxy)aminopyridazine-3-carboxylic acid has been investigated for its direct biological activities. A recent in vitro study revealed its ability to modulate inflammatory pathways by selectively inhibiting key signaling molecules. This finding suggests its potential application in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Further mechanistic studies are underway to elucidate its precise mode of action and optimize its pharmacological properties.

From a drug development perspective, the pharmacokinetic profile of 6-(prop-2-yn-1-yloxy)aminopyridazine-3-carboxylic acid has been a subject of recent investigation. Preliminary data indicate favorable absorption and distribution characteristics, although further optimization may be required to enhance its metabolic stability. Researchers are exploring various prodrug strategies and formulation approaches to address these challenges and improve its bioavailability.

Looking ahead, the versatility of 6-(prop-2-yn-1-yloxy)aminopyridazine-3-carboxylic acid continues to inspire new research directions. Its potential applications extend beyond traditional small-molecule drugs, with recent studies exploring its use in targeted drug delivery systems and as a linker in antibody-drug conjugates (ADCs). As research progresses, this compound is expected to play an increasingly important role in the development of next-generation therapeutics.